Cas no 54237-96-6 (1,3-Dioxepane, 2-(chloromethyl)-)

1,3-Dioxepane, 2-(chloromethyl)- structure
54237-96-6 structure
Product Name:1,3-Dioxepane, 2-(chloromethyl)-
CAS No:54237-96-6
MF:C6H11ClO2
MW:150.603341341019
CID:355103
PubChem ID:10942625
Update Time:2025-04-19

1,3-Dioxepane, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxepane, 2-(chloromethyl)-
    • 2-(chloromethyl)-1,3-dioxepane
    • 2-chloromethyl 1,3-dioxepane
    • DTXSID20449114
    • AKOS006386916
    • 2-chloromethyl1,3-dioxepane
    • 54237-96-6
    • SCHEMBL9175475
    • 2-chloromethyl- 1,3-dioxepane
    • GQAZYCCUYVVQCF-UHFFFAOYSA-N
    • 2-chloromethyl-1,3-dioxepane
    • Inchi: 1S/C6H11ClO2/c7-5-6-8-3-1-2-4-9-6/h6H,1-5H2
    • InChI Key: GQAZYCCUYVVQCF-UHFFFAOYSA-N
    • SMILES: ClCC1OCCCCO1

Computed Properties

  • Exact Mass: 150.04483
  • Monoisotopic Mass: 150.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 69.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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